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Compound of Interest

Compound Name:
NHS-NH-(diethylamino)ethyl

benzoate

Cat. No.: B11931803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive chemical information, safety data, and a detailed

overview of the application of the compound with CAS number 2050902-45-7. This reagent is

chemically known as 2-(diethylamino)ethyl 4-((((2,5-dioxopyrrolidin-1-

yl)oxy)carbonyl)amino)benzoate and is widely recognized by its trade name, InstantPC. It is a

high-performance labeling agent for the analysis of N-linked glycans from glycoproteins.

Chemical and Physical Properties
InstantPC is a novel labeling dye designed for enhanced fluorescence and mass spectrometry

(MS) detection of glycans.[1][2] Its structure incorporates a tertiary amine, which significantly

boosts ionization efficiency in positive-ion mode MS, and a fluorophore that allows for sensitive

fluorescence detection.[1][2]
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Property Value Source

Chemical Name

2-(diethylamino)ethyl 4-((((2,5-

dioxopyrrolidin-1-

yl)oxy)carbonyl)amino)benzoat

e

Agilent SDS

CAS Number 2050902-45-7 Agilent SDS

Molecular Formula C₁₈H₂₃N₃O₆ [1]

Molecular Weight 377.39 g/mol [1]

Monoisotopic Mass Added 261.14773 Da [2]

Solubility Soluble in water Agilent SDS

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-(diethylamino)ethyl 4-((((2,5-dioxopyrrolidin-1-yl)oxy)carbonyl)amino)benzoate is

not classified as a hazardous substance. Safety Data Sheets (SDS) from suppliers indicate that

it does not have associated hazard pictograms, signal words, or hazard statements.

First Aid Measures:

Inhalation: Move to fresh air. Consult a doctor if symptoms arise.

Skin Contact: Generally does not cause skin irritation. Rinse with water.

Eye Contact: Rinse opened eye for several minutes under running water.

Ingestion: If symptoms persist, consult a doctor.

The substance is not considered to be a Persistent, Bioaccumulative, and Toxic (PBT) or very

Persistent and very Bioaccumulative (vPvB) substance.

Mechanism of Action in N-Glycan Labeling
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InstantPC is an activated form of procaine designed to rapidly and efficiently label N-glycans for

analysis. The process begins with the enzymatic release of N-glycans from a glycoprotein

using Peptide-N-Glycosidase F (PNGase F). This enzyme cleaves the bond between the

innermost N-acetylglucosamine (GlcNAc) residue of the glycan and the asparagine residue of

the protein, resulting in a free glycan with a glycosylamine at its reducing end.

The InstantPC molecule contains an N-hydroxysuccinimide (NHS) carbamate group. This

activated group reacts swiftly with the primary amine of the glycosylamine. The reaction forms

a stable urea linkage between the InstantPC dye and the N-glycan.[2][3] This rapid and stable

conjugation is a key advantage of the InstantPC labeling chemistry.

Experimental Protocol: N-Glycan Sample
Preparation with InstantPC
This protocol outlines a typical workflow for the preparation of N-glycans from a glycoprotein

sample, such as a monoclonal antibody, using an InstantPC-based labeling kit.[2][3]

Materials:

Glycoprotein sample (e.g., monoclonal antibody, Fc-fusion protein)

Denaturant solution

N-Glycanase (PNGase F) working solution

InstantPC dye solution

Load/Wash solution (e.g., 2.5% formic acid in 97.5% acetonitrile)

Elution solution

Solid-phase extraction (SPE) cleanup plate (HILIC-based)

Heating block and vacuum manifold

Procedure:
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Glycoprotein Denaturation:

To your glycoprotein sample (e.g., up to 40 µg), add the denaturant solution.

Mix thoroughly.

Incubate the mixture at 90°C for 3 minutes.

Allow the sample to cool to room temperature for 2 minutes.[2]

N-Glycan Release:

Add the N-Glycanase (PNGase F) working solution to the denatured sample.

Mix thoroughly.

Incubate at 50°C for 5 minutes to enzymatically release the N-glycans.[2]

InstantPC Labeling:

Add the InstantPC dye solution to the sample containing the released glycans.

Mix thoroughly.

Incubate at 50°C for 1 minute to allow for the labeling reaction.[3]

Sample Cleanup (Solid-Phase Extraction):

Equilibrate the wells of the cleanup plate with the Load/Wash solution.

Add the Load/Wash solution to your labeled glycan sample.

Load the entire sample onto the equilibrated cleanup plate.

Apply a vacuum to draw the sample through the sorbent.

Wash the wells with the Load/Wash solution to remove excess dye and other impurities.

Place a collection plate under the cleanup plate.
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Elute the labeled N-glycans using the appropriate elution solution.

Analysis:

The eluted sample containing the purified, InstantPC-labeled N-glycans is ready for

analysis by Hydrophilic Interaction Liquid Chromatography (HILIC) with fluorescence

detection (FLD) and/or mass spectrometry (MS).[2][3]

Performance and Quantitative Data
InstantPC has been developed to provide superior sensitivity in both fluorescence and mass

spectrometry detection compared to traditional glycan labels.[1][2]

Labeling Reagent
Relative Fluorescence
(FLD) Signal

Relative Mass
Spectrometry (MS) Signal

InstantPC Highest High

RapiFluor-MS (RFMS) Lower than InstantPC High

Procainamide Lower than InstantPC Moderate

2-Aminobenzamide (2-AB) Lowest Lowest

Note: Relative performance can vary based on the specific glycoprotein and analytical

instrumentation used. Data is aggregated from comparative studies.[1][2]

Visualizations
Experimental Workflow for N-Glycan Analysis using
InstantPC
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Figure 1: N-Glycan Analysis Workflow
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Caption: Workflow for N-glycan labeling and analysis.

Reaction Mechanism of InstantPC Labeling
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Figure 2: InstantPC Labeling Reaction
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Caption: Formation of a stable urea linkage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agilent.com [agilent.com]

2. lcms.cz [lcms.cz]

3. agilent.com [agilent.com]

To cite this document: BenchChem. [In-Depth Technical Guide to CAS Number 2050902-45-
7 (InstantPC Dye)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931803#cas-number-2050902-45-7-chemical-
information-and-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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